Cas no 158115-67-4 (2-(4-Methylpiperidin-1-yl)benzonitrile)

• Product Name: 2-(4-Methylpiperidin-1-yl)benzonitrile
• CAS No: 158115-67-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD11037367
• CID: 1025081
• PubChem ID: 14931104
• Update Time: 2025-07-26

2-(4-Methylpiperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperidin-1-yl)benzonitrile
• 2-(4-Methylpiperidino)benzonitrile
• DTXSID60565625
• BS-21584
• SCHEMBL13176022
• SB43172
• MFCD11037367
• A883451
• 158115-67-4
• Benzonitrile, 2-(4-methyl-1-piperidinyl)-
• CS-0209084
• AKOS000261439

• MDL： MFCD11037367
• Inchi： 1S/C13H16N2/c1-11-6-8-15(9-7-11)13-5-3-2-4-12(13)10-14/h2-5,11H,6-9H2,1H3
• InChI Key： QVVFVZZUIIZJJH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C#N)CCC(C)CC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų